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Compound of Interest

Compound Name: Gly-His-Lys acetate

Cat. No.: B1322690

Technical Support Center: Gly-His-Lys (GHK)
Acetate Powder

This technical support center provides researchers, scientists, and drug development
professionals with best practices for storing and handling Gly-His-Lys (GHK) acetate powder.
Below you will find frequently asked questions and a troubleshooting guide to address common
iIssues encountered during experiments.

Frequently Asked Questions (FAQs)

1. How should I store lyophilized GHK acetate powder?

For long-term storage, lyophilized GHK acetate powder should be stored at -20°C or colder in a
tightly sealed container, protected from light and moisture.[1] GHK acetate is hygroscopic,
meaning it readily absorbs moisture from the air, which can degrade the peptide.[2] Before
opening, it is recommended to allow the vial to equilibrate to room temperature in a desiccator
to prevent condensation.

2. What is the recommended solvent for reconstituting GHK acetate?

Sterile, endotoxin-free water or phosphate-buffered saline (PBS) are commonly used for
reconstituting GHK acetate.[1] The choice of solvent may depend on the specific requirements
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of your experiment. For cell culture applications, using a sterile buffer that is compatible with
your cell line is crucial.

3. How do | properly reconstitute GHK acetate powder?

To reconstitute, slowly add the desired volume of sterile solvent to the vial containing the
lyophilized powder. Gently swirl or roll the vial to dissolve the contents. Avoid vigorous shaking,
as this can cause the peptide to aggregate or denature.[3]

4. What is the stability of reconstituted GHK acetate solution?

Once reconstituted, it is recommended to use the GHK acetate solution promptly. For short-
term storage, the solution can be kept at 2-8°C for up to a few days. For longer-term storage, it
is best to aliquot the reconstituted solution into single-use volumes and store them at -20°C or
-80°C to avoid repeated freeze-thaw cycles, which can degrade the peptide.[1][4]

5. At what concentration is GHK acetate typically used in experiments?

In preclinical models and cell culture, GHK acetate is often used at concentrations ranging from
nanomolar (nM) to micromolar (uM).[1][5] The optimal concentration will vary depending on the
specific cell type and experimental design.

Data Summary

Storage .
Form Duration Notes
Temperature
Keep tightly sealed
N Several months to
Lyophilized Powder -20°C or lower and protected from
ears
Y light and moisture.[1]
Reconstituted in Use promptly after
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Sterile Water/Buffer reconstitution.
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Solubility of Gly-His-Lys Acetate

Solvent Concentration Notes

Phosphate-Buffered Saline A commonly used buffer for
5 mg/mL ) ] )

(PBS),pH 7.2 biological experiments.

GHK is a hydrophilic peptide.

Water Highly soluble
[7]

Experimental Protocols
Fibroblast Proliferation Assay Using GHK Acetate

This protocol outlines a general method for assessing the effect of GHK acetate on the
proliferation of human dermal fibroblasts using an MTT assay.

Materials:

Human dermal fibroblasts

e Fibroblast growth medium (e.g., DMEM with 10% FBS)

e GHK acetate powder

o Sterile PBS

e MTT solution (5 mg/mL in PBS)

e DMSO

o 96-well cell culture plates

e Incubator (37°C, 5% CO2)

Microplate reader

Methodology:
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Cell Seeding: Seed human dermal fibroblasts into a 96-well plate at a density of 5,000-
10,000 cells per well in 100 pL of growth medium. Incubate for 24 hours to allow for cell
attachment.

Peptide Preparation: Reconstitute lyophilized GHK acetate in sterile PBS to create a stock
solution. Further dilute the stock solution in serum-free growth medium to achieve the
desired final concentrations (e.g., 1 nM, 10 nM, 100 nM, 1 pM).

Cell Treatment: After 24 hours of incubation, remove the growth medium from the wells and
replace it with 100 L of the prepared GHK acetate solutions. Include a control group with
serum-free medium only.

Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

MTT Assay: Add 10 pL of MTT solution to each well and incubate for 4 hours. The viable
cells will convert the MTT into formazan crystals.

Solubilization: Carefully remove the medium and add 100 pL of DMSO to each well to
dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
The absorbance is directly proportional to the number of viable cells.
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Caption: GHK-Cu Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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